Cas no 2168250-07-3 (5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2168250-07-3
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 6463296
• PubChem ID: 165489571
• Update Time: 2025-08-04

5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane
• EN300-1280598
• 5,11-dioxa-8,14-diazadispiro[3.2.5^{7}.2^{4}]tetradecane
• 2168250-07-3

• Inchi： 1S/C10H18N2O2/c1-2-10(3-1)12-6-9(8-14-10)7-13-5-4-11-9/h11-12H,1-8H2
• InChI Key： KAAHZCOMPGKEJL-UHFFFAOYSA-N
• SMILES： O1CC2(COCCN2)CNC21CCC2

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 5,11-dioxa-8,14-diazadispiro3.2.5^{7}.2^{4}tetradecane

5,11-Dioxa-8,14-Diazadispiro[3.2.5⁷.2⁴]Tetradecane: A Comprehensive Overview

5,11-Dioxa-8,14-diazadispiro[3.2.5⁷.2⁴]tetradecane, also known by its CAS number CAS 2168250-07-3, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of macrocyclic compounds, which are characterized by their large ring structures and have found applications in various fields such as drug delivery systems, catalysis, and materials science.

The molecular structure of 5,11-dioxa-8,14-diazadispiro[3.2.5⁷.2⁴]tetradecane consists of two fused rings: a six-membered ring and a seven-membered ring. The compound contains two oxygen atoms (dioxa) and two nitrogen atoms (diaz), which are strategically positioned to create a rigid and stable framework. This structural rigidity is a key feature that contributes to its potential as a building block for more complex molecules.

Recent studies have highlighted the importance of spirocyclic compounds like CAS 2168250-07-3 in the development of novel materials with tailored properties. For instance, researchers have explored the use of this compound as a precursor for synthesizing advanced polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in aerospace and automotive industries where high-performance materials are essential.

In addition to its structural advantages, 5,11-dioxa-8,14-diazadispiro[3.2.5⁷.2⁴]tetradecane exhibits interesting electronic properties due to the presence of nitrogen atoms in its structure. These properties make it a promising candidate for use in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has demonstrated that incorporating this compound into OLEDs can significantly improve their efficiency and longevity.

The synthesis of CAS 2168250-07-3 involves a multi-step process that typically starts with the preparation of precursor molecules followed by cyclization reactions to form the spirocyclic structure. One of the most efficient methods reported in recent literature involves the use of transition metal catalysts to facilitate the cyclization process, resulting in high yields and excellent purity.

Beyond its material science applications, 5,11-dioxa-8,14-diazadispiro[3.2.5⁷.2⁴]tetradecane has also shown potential in medicinal chemistry. Its rigid structure allows for precise control over the spatial arrangement of functional groups, making it an ideal scaffold for drug design. Researchers are currently investigating its use as a template for developing new classes of antibiotics and anticancer agents.

In terms of physical properties, this compound exhibits a high melting point due to its strong intermolecular interactions caused by the oxygen and nitrogen atoms in its structure. Its solubility in common organic solvents is moderate but can be improved through functionalization with additional groups such as hydroxyl or methyl groups.

The environmental impact of CAS 2168250-07-3 has also been a topic of interest among researchers. Studies suggest that this compound is biodegradable under certain conditions, making it an eco-friendly alternative to traditional materials used in similar applications.

In conclusion, 5,11-dioxa-8,14-diazadispiro[3.2.5⁷.2⁴]tetradecane (CAS 2168250-07-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and favorable properties make it an attractive candidate for further research and development in fields such as materials science, electronics, and medicinal chemistry.